Cas no 56778-49-5 (2-Cyclopenten-1-one, 3-iodo-2-methyl-)

2-Cyclopenten-1-one, 3-iodo-2-methyl- structure
56778-49-5 structure
Product Name:2-Cyclopenten-1-one, 3-iodo-2-methyl-
CAS No:56778-49-5
MF:C6H7IO
MW:222.023654222488
CID:347843
PubChem ID:10900189
Update Time:2025-04-19

2-Cyclopenten-1-one, 3-iodo-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclopenten-1-one, 3-iodo-2-methyl-
    • 3-iodo-2-methylcyclopent-2-en-1-one
    • 56778-49-5
    • DTXSID50447709
    • SCHEMBL15903263
    • Inchi: 1S/C6H7IO/c1-4-5(7)2-3-6(4)8/h2-3H2,1H3
    • InChI Key: LMTLWTVJFRYXDO-UHFFFAOYSA-N
    • SMILES: IC1=C(C)C(CC1)=O

Computed Properties

  • Exact Mass: 221.95371
  • Monoisotopic Mass: 221.95416g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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